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Compound of Interest

Compound Name: Dimethyl hexadecanedioate

Cat. No.: B102918

Affiliation: Advanced Perfumery & Sensory Science Division

Introduction

Dimethyl hexadecanedioate (CAS No. 106-19-4), the dimethyl ester of hexadecanedioic acid,
is a long-chain aliphatic diester. While not a primary odorant, its physicochemical properties
suggest potential utility in modern fragrance compositions as a versatile solvent, carrier, and
fixative. Its low volatility, high boiling point, and excellent solvency for a wide range of fragrance
raw materials make it a candidate for enhancing the stability, longevity, and overall
performance of a scent.

These application notes provide a comprehensive overview of the potential uses of Dimethyl
hexadecanedioate in fragrance formulations. The document outlines its physical properties,
proposes its functional roles, and provides detailed protocols for its evaluation and
incorporation into fragrance concentrates and finished products. The information is intended for
researchers, perfumers, and formulation scientists in the fragrance and consumer products
industries.

Physicochemical Properties

The performance of Dimethyl hexadecanedioate in a fragrance formulation is largely dictated
by its physical and chemical properties. A summary of these key parameters is provided in the
table below.
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Significance in Fragrance

Property Value L.
Applications
IUPAC Name Dimethyl hexadecanedioate Standard chemical identifier.
Unique registry number for
CAS Number 106-19-4 ] o
substance identification.
Influences molecular weight
Molecular Formula C18H3404 )
and polarity.
Molecular Weight 314.46 g/mol Contributes to its low volatility.
White crystalline solid or Requires solubilization for use
Appearance o
powder in liquid fragrance systems.
N ) Indicates very low volatility, a
Boiling Point 356.7 °C at 760 mmHg o
key property for a fixative.
) ] The compound is a solid at
Melting Point 56-59 °C
room temperature.
Soluble in ethanol and other , ,
. ] ] Compatible with standard
Solubility organic solvents; Insoluble in

water.

fragrance diluents.

Vapor Pressure

~1.4 x 10-5> mmHg at 25 °C

(estimated)

Extremely low vapor pressure
confirms its potential as a base

note and fixative.

Odor Profile

Faint, waxy, or fatty odor

Its low intrinsic odor ensures
minimal interference with the

intended fragrance profile.

Applications in Fragrance Compositions

Based on its properties, Dimethyl hexadecanedioate can serve several functions within a

fragrance formulation:

o Fixative: Due to its high molecular weight and low vapor pressure, it can slow down the

evaporation of more volatile fragrance ingredients, thereby increasing the tenacity and
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longevity of the scent on the skin or in the air.

e Solvent/Carrier: It can be used to dissolve solid fragrance raw materials or highly viscous
materials, facilitating their incorporation into a fragrance concentrate. Its excellent solvency
can also help to create homogenous and stable formulations.

» Modifier/Blender: In complex accords, it can act as a blender, helping to meld different
fragrance notes together to create a more seamless and harmonious scent profile. Its faint
waxy character can also add a subtle textural effect to the overall composition.

e Diluent in Functional Fragrances: In applications such as candles, air fresheners, and other
products where a slow release of fragrance is desired, Dimethyl hexadecanedioate can be
used as a non-flammable, stable diluent.

Experimental Protocols

The following protocols are designed to evaluate the performance of Dimethyl
hexadecanedioate in a standard fragrance composition.

Protocol for Evaluating Fixative Properties

Objective: To determine the effect of Dimethyl hexadecanedioate on the longevity of a model
fragrance.

Materials:

o Dimethyl hexadecanedioate

o A model fragrance concentrate (e.g., a simple floral or citrus accord)
o Ethanol (perfumer's grade)

¢ Glass beakers and stirring rods

 Digital scale (4 decimal places)

 Blotter strips (smelling strips)

e Controlled environment chamber (25°C, 50% RH)
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e Trained sensory panel
Procedure:
o Preparation of Test Samples:
o Control Sample: Prepare a 10% solution of the model fragrance concentrate in ethanol.

o Test Sample: Prepare a solution containing 10% model fragrance concentrate, 5%
Dimethyl hexadecanedioate, and 85% ethanol. Ensure the Dimethyl
hexadecanedioate is fully dissolved.

o Application:

o Dip one blotter strip into the Control Sample and another into the Test Sample for 5
seconds.

o Remove the blotters and allow the excess to drip off.
o Place the blotters in the controlled environment chamber.
e Sensory Evaluation:

o Atrained sensory panel will evaluate the odor intensity of the blotters at regular intervals
(e.g.,0,1,2,4,8,12, 24, and 48 hours).

o Panelists will rate the perceived intensity on a scale of 0 (no odor) to 9 (very strong odor).
o Data Analysis:
o Plot the average odor intensity versus time for both the Control and Test samples.

o Compare the decay curves to determine if the presence of Dimethyl hexadecanedioate
resulted in a slower decline in odor intensity over time.

Protocol for Assessing Solvency of Solid Fragrance
Materials
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Objective: To determine the maximum solubility of a solid fragrance raw material in Dimethyl
hexadecanedioate.

Materials:

Dimethyl hexadecanedioate

A solid fragrance raw material (e.g., Vanillin, Coumarin, or a synthetic musk)

Heated magnetic stirrer

Glass vials with screw caps

Digital scale

Procedure:

e Preparation:

o Weigh 5 grams of Dimethyl hexadecanedioate into a glass vial.

o Heat the vial on the heated magnetic stirrer to just above its melting point (e.g., 65°C) to
create a liquid.

o Titration:

o Gradually add small, pre-weighed amounts of the solid fragrance raw material to the
molten Dimethyl hexadecanedioate while stirring.

o Continue adding the solid material until it no longer dissolves and a saturated solution is
formed (i.e., solid particles remain suspended after prolonged stirring).

e Calculation:
o Record the total weight of the solid fragrance material that was successfully dissolved.

o Calculate the solubility as a weight percentage (w/w).
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Visualized Workflows and Relationships

The following diagrams illustrate key processes in the evaluation and application of Dimethyl
hexadecanedioate in fragrance development.

Sample Preparation

10% Fragrance, 5% DMHD Data Analysis

Prepare Test:

Fragrance + DMHD + Ethanol
—_—————»

er I Sensory Panel Evaluation I

' (0, 1,2, 4,8, 24, 48 hrs) '

Compare Decay Curves &

Apply to Blotters Determine Fixative Effect

Plot Odor Intensity
vs. Time

10% Fragrance

Prepare Control:
Fragrance + Ethanol

Click to download full resolution via product page

Caption: Workflow for evaluating the fixative properties of Dimethyl hexadecanedioate
(DMHD).
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Melt Dimethyl Hexadecanedioate
(>59°C)

:

Add Weighed Amount OD

Solid Fragrance Material
(Stir Until Dissolved) Yes

Completely Dissolved?

No (Saturated)

Record Total Weight
of Dissolved Solid

Calculate Solubility (w/w %)

Click to download full resolution via product page

Caption: Protocol for determining the solubility of a solid aromatic in Dimethyl
hexadecanedioate.
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Safety and Regulatory Considerations

Dimethyl hexadecanedioate is not currently listed as a fragrance ingredient by the
International Fragrance Association (IFRA) or the Flavor and Extract Manufacturers Association
(FEMA). As such, any use in commercial fragrance compositions would require a full safety
assessment, including dermal sensitization, phototoxicity, and irritation studies, to ensure
compliance with regional and international regulations. It is recommended to consult with
regulatory experts before commercialization.

Conclusion

Dimethyl hexadecanedioate presents a promising profile for use as a multifunctional
ingredient in fragrance compositions. Its low intrinsic odor, excellent solvency, and low volatility
position it as a potentially valuable tool for perfumers looking to enhance the performance and
stability of their creations. The experimental protocols provided herein offer a starting point for
the systematic evaluation of this material. Further research, particularly in the area of sensory
analysis and stability testing in various product bases, is warranted to fully elucidate its benefits
and limitations.

 To cite this document: BenchChem. [Application Notes and Protocols: Dimethyl
Hexadecanedioate in Fragrance Compositions]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b102918#application-of-dimethyl-
hexadecanedioate-in-fragrance-compositions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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